11-cis-3,4-Didehydro Retinal
11-cis-3,4-Didehydro Retinal
Brand Name:
Vulcanchem
CAS No.:
41470-05-7
VCID:
VC0122290
InChI:
InChI=1S/C20H26O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6-13,15H,14H2,1-5H3/b9-6-,12-11+,16-8+,17-13+
SMILES:
CC1=C(C(CC=C1)(C)C)C=CC(=CC=CC(=CC=O)C)C
Molecular Formula:
C20H26O
Molecular Weight:
282.4 g/mol
11-cis-3,4-Didehydro Retinal
CAS No.: 41470-05-7
Reference Standards
VCID: VC0122290
Molecular Formula: C20H26O
Molecular Weight: 282.4 g/mol
| CAS No. | 41470-05-7 |
|---|---|
| Product Name | 11-cis-3,4-Didehydro Retinal |
| Molecular Formula | C20H26O |
| Molecular Weight | 282.4 g/mol |
| IUPAC Name | (2E,4Z,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexa-1,3-dien-1-yl)nona-2,4,6,8-tetraenal |
| Standard InChI | InChI=1S/C20H26O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6-13,15H,14H2,1-5H3/b9-6-,12-11+,16-8+,17-13+ |
| Standard InChIKey | QHNVWXUULMZJKD-IOUUIBBYSA-N |
| Isomeric SMILES | CC1=C(C(CC=C1)(C)C)/C=C/C(=C/C=C\C(=C\C=O)\C)/C |
| SMILES | CC1=C(C(CC=C1)(C)C)C=CC(=CC=CC(=CC=O)C)C |
| Canonical SMILES | CC1=C(C(CC=C1)(C)C)C=CC(=CC=CC(=CC=O)C)C |
| Synonyms | 11-cis-3-Dehydroretinal; 11-cis-Retinal2; 3,4-Dehydro-11-cis-retinal; Retinal2; |
| PubChem Compound | 5280867 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume